Cas no 862677-09-6 (8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID)

8-Chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylic acid is a quinoline derivative with notable applications in pharmaceutical and agrochemical research. Its structure features chloro and methyl substituents, enhancing its reactivity and potential as an intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its carboxylic acid group allows for further functionalization, making it valuable in the development of bioactive molecules. The presence of halogenated aromatic rings may contribute to its utility in designing compounds with specific binding properties. This product is suitable for use in controlled laboratory environments, adhering to standard safety protocols for halogenated organic compounds.
8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID structure
862677-09-6 structure
Product Name:8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID
CAS No:862677-09-6
MF:C17H11Cl2NO2
MW:332.180742502213
MDL:MFCD03422178
CID:3111444
PubChem ID:4712155
Update Time:2025-06-13

8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID
    • MFCD03422178
    • BBL037510
    • 862677-09-6
    • ALBB-000739
    • STK502359
    • 8-chloro-2-(4-chlorophenyl)-3-methylquinoline-4-carboxylicacid
    • CS-0319321
    • AS-38783
    • SB72523
    • AKOS005170931
    • MDL: MFCD03422178
    • Inchi: 1S/C17H11Cl2NO2/c1-9-14(17(21)22)12-3-2-4-13(19)16(12)20-15(9)10-5-7-11(18)8-6-10/h2-8H,1H3,(H,21,22)
    • InChI Key: ULBAOSPTEYDMEE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(C1C=CC(=CC=1)Cl)C(C)=C2C(=O)O

Computed Properties

  • Exact Mass: 331.0166840Da
  • Monoisotopic Mass: 331.0166840Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 50.2Ų

8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID Pricemore >>

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abcr
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8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID Related Literature

Additional information on 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID

Comprehensive Overview of 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID (CAS No. 862677-09-6)

8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID (CAS No. 862677-09-6) is a specialized quinoline derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique chlorophenyl and methylquinoline structural motifs, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders, which aligns with current trends in precision medicine.

The molecular structure of 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID features a carboxylic acid functional group, enhancing its reactivity and suitability for derivatization. This property makes it a valuable intermediate in synthesizing more complex molecules, a topic frequently searched in academic and industrial forums. Recent studies highlight its utility in developing small-molecule inhibitors, a hot topic in oncology and immunology research. The compound’s CAS No. 862677-09-6 is often referenced in patent literature, underscoring its commercial relevance.

From an analytical perspective, 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID exhibits distinct spectroscopic properties, such as UV-Vis absorption maxima and NMR shifts, which are critical for quality control in manufacturing. These characteristics are frequently queried in databases like PubChem and Reaxys, reflecting the compound’s importance in analytical chemistry workflows. Additionally, its stability under various pH conditions makes it a candidate for formulation studies, a growing area of interest in biopharmaceuticals.

Environmental and safety profiles of CAS No. 862677-09-6 are also under scrutiny, as regulatory bodies emphasize greener chemistry practices. The compound’s biodegradability and ecotoxicological data are subjects of ongoing research, addressing the demand for sustainable chemical solutions. This aligns with global trends like the Green Chemistry Initiative and ESG (Environmental, Social, and Governance) compliance, which dominate industry discussions.

In summary, 8-CHLORO-2-(4-CHLOROPHENYL)-3-METHYLQUINOLINE-4-CARBOXYLIC ACID represents a versatile scaffold with multifaceted applications. Its integration into cutting-edge research and compliance with modern regulatory standards positions it as a compound of enduring scientific and industrial value.

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